2’,3’,5’-Tri-O-benzoyl-2-thiouridine
2’,3’,5’-Tri-O-benzoyl-2-thiouridine
Brand Name:
Vulcanchem
CAS No.:
21052-18-6
VCID:
VC0030586
InChI:
InChI=1S/C30H24N2O8S/c33-23-16-17-32(30(41)31-23)26-25(40-29(36)21-14-8-3-9-15-21)24(39-28(35)20-12-6-2-7-13-20)22(38-26)18-37-27(34)19-10-4-1-5-11-19/h1-17,22,24-26H,18H2,(H,31,33,41)/t22-,24-,25-,26-/m1/s1
SMILES:
C1=CC=C(C=C1)C(=O)OCC2C(C(C(O2)N3C=CC(=O)NC3=S)OC(=O)C4=CC=CC=C4)OC(=O)C5=CC=CC=C5
Molecular Formula:
C₃₀H₂₄N₂O₈S
Molecular Weight:
572.6 g/mol
2’,3’,5’-Tri-O-benzoyl-2-thiouridine
CAS No.: 21052-18-6
Reference Standards
VCID: VC0030586
Molecular Formula: C₃₀H₂₄N₂O₈S
Molecular Weight: 572.6 g/mol
| CAS No. | 21052-18-6 |
|---|---|
| Product Name | 2’,3’,5’-Tri-O-benzoyl-2-thiouridine |
| Molecular Formula | C₃₀H₂₄N₂O₈S |
| Molecular Weight | 572.6 g/mol |
| IUPAC Name | [(2R,3R,4R,5R)-3,4-dibenzoyloxy-5-(4-oxo-2-sulfanylidenepyrimidin-1-yl)oxolan-2-yl]methyl benzoate |
| Standard InChI | InChI=1S/C30H24N2O8S/c33-23-16-17-32(30(41)31-23)26-25(40-29(36)21-14-8-3-9-15-21)24(39-28(35)20-12-6-2-7-13-20)22(38-26)18-37-27(34)19-10-4-1-5-11-19/h1-17,22,24-26H,18H2,(H,31,33,41)/t22-,24-,25-,26-/m1/s1 |
| Standard InChIKey | ZAHOZJCQNRXDIV-VNSJUHMKSA-N |
| Isomeric SMILES | C1=CC=C(C=C1)C(=O)OC[C@@H]2[C@H]([C@H]([C@@H](O2)N3C=CC(=O)NC3=S)OC(=O)C4=CC=CC=C4)OC(=O)C5=CC=CC=C5 |
| SMILES | C1=CC=C(C=C1)C(=O)OCC2C(C(C(O2)N3C=CC(=O)NC3=S)OC(=O)C4=CC=CC=C4)OC(=O)C5=CC=CC=C5 |
| Canonical SMILES | C1=CC=C(C=C1)C(=O)OCC2C(C(C(O2)N3C=CC(=O)NC3=S)OC(=O)C4=CC=CC=C4)OC(=O)C5=CC=CC=C5 |
| Synonyms | 2-Thio-uridine 2’,3’,5’-Tribenzoate; 2-Thiouridine 2’,3’,5’-Tribenzoate; |
| PubChem Compound | 13830034 |
| Last Modified | Nov 11 2021 |
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